Cas no 1268140-44-8 (2-(4-methoxy-3-methylphenyl)ethane-1-thiol)

• Product Name: 2-(4-methoxy-3-methylphenyl)ethane-1-thiol
• CAS No: 1268140-44-8
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• MDL: MFCD11521180
• CID: 5187891
• PubChem ID: 55273867
• Update Time: 2026-03-05

2-(4-methoxy-3-methylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4-METHOXY-3-METHYLPHENYL)ETHANE-1-THIOL
• 2-(4-methoxy-3-methylphenyl)ethanethiol
• 2-(4-methoxy-3-methylphenyl)ethane-1-thiol

• MDL： MFCD11521180
• Inchi： 1S/C10H14OS/c1-8-7-9(5-6-12)3-4-10(8)11-2/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： FILHHOPZVXPKJB-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(=C(C)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 2.8
• Topological Polar Surface Area: 10.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-methoxy-3-methylphenyl)ethane-1-thiol

Comprehensive Overview of 2-(4-Methoxy-3-Methylphenyl)Ethane-1-Thiol (CAS No. 1268140-44-8)

2-(4-Methoxy-3-methylphenyl)ethane-1-thiol, with the CAS number 1268140-44-8, is a specialized organic compound that has garnered significant attention in the fields of fragrance chemistry, pharmaceutical intermediates, and material science. This compound, characterized by its unique thiol functional group and aromatic methoxy-methylphenyl structure, exhibits properties that make it valuable for various industrial and research applications. Its molecular formula, C₁₀H₁₄OS, and distinct chemical profile position it as a versatile building block in synthetic chemistry.

The growing interest in sustainable fragrance ingredients and bio-based chemicals has propelled research into compounds like 2-(4-methoxy-3-methylphenyl)ethane-1-thiol. Consumers and manufacturers alike are increasingly seeking alternatives to traditional synthetic fragrances, driven by concerns over environmental impact and health safety. This compound’s potential as a green chemistry candidate aligns with these trends, offering a balance between performance and sustainability. Researchers are exploring its use in natural fragrance formulations and flavor enhancers, where its sulfur-containing moiety contributes to unique olfactory characteristics.

From a structural perspective, the presence of the thiol group (-SH) in 2-(4-methoxy-3-methylphenyl)ethane-1-thiol is particularly noteworthy. Thiols are known for their strong odor profiles and reactivity, making them essential in the synthesis of aromatic compounds and specialty chemicals. The methoxy and methyl substituents on the phenyl ring further enhance the compound’s stability and solubility, broadening its applicability in organic synthesis. These features have led to its investigation in pharmaceutical intermediates, where precise molecular modifications are often required.

In the context of search engine trends, queries related to "thiol-based fragrances", "CAS 1268140-44-8 applications", and "methoxy-methylphenyl compounds" have seen a steady rise. This reflects the compound’s relevance in both academic and industrial circles. Additionally, the demand for high-purity chemical reagents and custom synthesis services has further highlighted the importance of detailed technical data on substances like 2-(4-methoxy-3-methylphenyl)ethane-1-thiol. Researchers often seek information on its spectroscopic properties, synthetic routes, and safety profiles to ensure optimal use in their projects.

The compound’s potential extends beyond fragrances and pharmaceuticals. Recent studies have explored its role in material science, particularly in the development of functional polymers and surface modifiers. Its ability to form stable bonds with metals and other substrates makes it a candidate for nanotechnology applications, such as self-assembled monolayers (SAMs). This versatility underscores the importance of continued research into its properties and applications.

Quality control and analytical testing are critical when working with 2-(4-methoxy-3-methylphenyl)ethane-1-thiol. Advanced techniques like gas chromatography (GC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify its purity and structural integrity. These methods ensure that the compound meets the stringent requirements of industries such as cosmetics, food additives, and advanced materials. As regulatory standards evolve, the need for reliable chemical characterization becomes even more pronounced.

In summary, 2-(4-methoxy-3-methylphenyl)ethane-1-thiol (CAS No. 1268140-44-8) represents a fascinating intersection of chemistry and innovation. Its unique structural features, combined with growing demand for sustainable chemicals, position it as a compound of significant interest. Whether in fragrance design, pharmaceutical research, or material engineering, this thiol derivative offers a wealth of opportunities for exploration and application. Future studies will likely uncover even more uses for this versatile molecule, solidifying its place in the landscape of modern chemistry.